Cas no 455-53-8 (1-Pentanone,1-(3-bromo-5-fluoro-4-hydroxyphenyl)-)

• Product Name: 1-Pentanone,1-(3-bromo-5-fluoro-4-hydroxyphenyl)-
• CAS No: 455-53-8
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 334610
• PubChem ID: 223303
• Update Time: 2025-04-19

1-Pentanone,1-(3-bromo-5-fluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(3-bromo-5-fluoro-4-hydroxyphenyl)-
• 1-(3-bromo-5-fluoro-4-hydroxyphenyl)pentan-1-one
• 1-(3-Brom-4-nitro-phenyl)-aethanon
• 1-(3-Brom-5-fluor-4-hydroxy-phenyl)-pentan-1-on
• 1-(3-bromo-4-nitro-phenyl)-ethanone
• 1-(3-bromo-5-fluoro-4-hydroxy-phenyl)-pentan-1-one
• 3-Brom-4-nitroacetophenon
• 3'-Bromo-4'-nitroacetophenone
• 4-Nitro-3-brom-acetophenon
• CTK8J3688
• SureCN4313890
• 455-53-8
• DTXSID90866415
• NSC10829
• NSC-10829
• 1-(3-bromo-5-fluoro-4-hydroxyphenyl)-1-pentanone

• Inchi： 1S/C11H12BrFO2/c1-2-3-4-10(14)7-5-8(12)11(15)9(13)6-7/h5-6,15H,2-4H2,1H3
• InChI Key： UFJABBBVDDWVEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)C(CCCC)=O)F)O

Computed Properties

• Exact Mass: 274.00046
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.66670